Cas no 1368591-82-5 (2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile)

• Product Name: 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile
• CAS No: 1368591-82-5
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5524509
• Update Time: 2025-06-09

2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile
• Benzeneacetonitrile, 5-chloro-2-methoxy-4-methyl-

• Inchi： 1S/C10H10ClNO/c1-7-5-10(13-2)8(3-4-12)6-9(7)11/h5-6H,3H2,1-2H3
• InChI Key： NCPGCCKVODKJSY-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(Cl)=C(C)C=C1OC

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 307.2±37.0 °C(Predicted)

Additional information on 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile

Professional Introduction to 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile (CAS No. 1368591-82-5)

2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile, with the chemical formula C₁₀H₁₀ClNO, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its aromatic structure, which includes a chloro substituent at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position on the phenyl ring. The presence of an acetonitrile functional group at the 2-position further enhances its utility in synthetic chemistry and drug development.

The CAS number 1368591-82-5 uniquely identifies this compound and distinguishes it from other similar molecules. Its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules. The chloro and methoxy substituents contribute to its reactivity, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that target specific biological pathways. 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile has emerged as a compound of interest due to its potential applications in the synthesis of small molecule inhibitors. For instance, researchers have explored its use in developing inhibitors for enzymes involved in cancer metabolism. The aromatic ring system provides a scaffold that can be modified to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile, scientists have been able to develop molecules that selectively inhibit specific kinases. This has led to several promising candidates entering preclinical trials for their efficacy in treating oncological conditions.

The methoxy group in particular has been highlighted for its ability to enhance solubility and metabolic stability in drug candidates. This property is particularly important for oral formulations, where poor solubility can limit bioavailability. Researchers have leveraged this characteristic to design molecules that exhibit better pharmacokinetic profiles. Additionally, the chloro substituent can be further functionalized through various chemical reactions, allowing for the creation of diverse derivatives with tailored properties.

Recent studies have also explored the use of 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile in the development of antiviral agents. The structural features of this compound make it a suitable candidate for inhibiting viral proteases and polymerases, which are essential for viral replication. By targeting these enzymes, researchers aim to develop new therapies that can combat emerging viral infections more effectively.

The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science research, where its aromatic structure contributes to the development of novel polymers and organic electronic materials. These materials exhibit unique properties such as high thermal stability and electrical conductivity, making them valuable for applications in electronics and coatings.

In conclusion, 2-(5-chloro-2-methoxy-4-methylphenyl)acetonitrile (CAS No. 1368591-82-5) is a multifunctional compound with significant applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a valuable tool for synthesizing bioactive molecules, particularly those targeting critical biological pathways such as kinases and viral enzymes. As research continues to uncover new therapeutic targets and applications, this compound is poised to play an increasingly important role in advancing scientific discovery and innovation.